Cas no 3554-12-9 (Carbonothioic acid, O,S-diethyl ester)
3554-12-9 structure
Product Name:Carbonothioic acid, O,S-diethyl ester
CAS No:3554-12-9
MF:C5H10O2S
MW:134.196700572968
CID:3948485
PubChem ID:480037
Update Time:2025-04-22
Carbonothioic acid, O,S-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonothioic acid, O,S-diethyl ester
- Carbonic acid, thio-, O,S-diethyl ester
- Thiocarbonic acid, O,S-diethyl ester
- ethyl ethylsulfanylformate
- o,s-diethyl thiocarbonate
- SCHEMBL3286933
- 3554-12-9
- WTA77KQF46
- Q27292820
- UNII-WTA77KQF46
-
- Inchi： 1S/C5H10O2S/c1-3-7-5(6)8-4-2/h3-4H2,1-2H3
- InChI Key： HXNHJWLEAMYJJI-UHFFFAOYSA-N
- SMILES： C(SCC)(=O)OCC
Computed Properties
- Exact Mass: 134.04015073Da
- Monoisotopic Mass: 134.04015073Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 72.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.6Ų
Carbonothioic acid, O,S-diethyl ester Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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